molecular formula C10H16N2O3 B8281182 1-(4-Acetylpiperazin-1-YL)butane-1,3-dione

1-(4-Acetylpiperazin-1-YL)butane-1,3-dione

Cat. No.: B8281182
M. Wt: 212.25 g/mol
InChI Key: RTGXHFOQJOVTLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Acetylpiperazin-1-YL)butane-1,3-dione is a useful research compound. Its molecular formula is C10H16N2O3 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16N2O3

Molecular Weight

212.25 g/mol

IUPAC Name

1-(4-acetylpiperazin-1-yl)butane-1,3-dione

InChI

InChI=1S/C10H16N2O3/c1-8(13)7-10(15)12-5-3-11(4-6-12)9(2)14/h3-7H2,1-2H3

InChI Key

RTGXHFOQJOVTLT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=O)N1CCN(CC1)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 20.8 g (0.17 mol) 1-acetylpiperazine in 50 ml tetrahydrofuran were added dropwise to a solution of 13 g of diketene (0.16 mol) in 200 ml tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue purified by column chromatography. This gave 27.2 g (0.13 mol, 83% yield) of a colorless oil.
Quantity
20.8 g
Type
reactant
Reaction Step One
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Yield
83%

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